Cas no 2023169-83-5 (tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate)
tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2023169-83-5
- EN300-797927
- tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate
-
- Inchi: 1S/C13H21NO4/c1-13(2,3)18-12(16)14(4)8-11(15)10-6-5-7-17-9-10/h9H,5-8H2,1-4H3
- InChI Key: YQZMBUQGGIBBNI-UHFFFAOYSA-N
- SMILES: O(C(N(C)CC(C1=COCCC1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 255.14705815g/mol
- Monoisotopic Mass: 255.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55.8Ų
tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-797927-0.05g |
tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate |
2023169-83-5 | 95.0% | 0.05g |
$768.0 | 2025-03-21 | |
| Enamine | EN300-797927-0.1g |
tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate |
2023169-83-5 | 95.0% | 0.1g |
$804.0 | 2025-03-21 | |
| Enamine | EN300-797927-0.25g |
tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate |
2023169-83-5 | 95.0% | 0.25g |
$840.0 | 2025-03-21 | |
| Enamine | EN300-797927-0.5g |
tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate |
2023169-83-5 | 95.0% | 0.5g |
$877.0 | 2025-03-21 | |
| Enamine | EN300-797927-1.0g |
tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate |
2023169-83-5 | 95.0% | 1.0g |
$914.0 | 2025-03-21 | |
| Enamine | EN300-797927-2.5g |
tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate |
2023169-83-5 | 95.0% | 2.5g |
$1791.0 | 2025-03-21 | |
| Enamine | EN300-797927-5.0g |
tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate |
2023169-83-5 | 95.0% | 5.0g |
$2650.0 | 2025-03-21 | |
| Enamine | EN300-797927-10.0g |
tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate |
2023169-83-5 | 95.0% | 10.0g |
$3929.0 | 2025-03-21 |
tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate
Research Brief on tert-Butyl N-[2-(3,4-Dihydro-2H-Pyran-5-yl)-2-Oxoethyl]-N-Methylcarbamate (CAS: 2023169-83-5)
Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate (CAS: 2023169-83-5) as a key intermediate in the synthesis of bioactive molecules. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The following research brief consolidates the latest findings related to this compound, focusing on its synthesis, biological relevance, and emerging applications in pharmaceutical research.
The synthesis of tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate involves multi-step organic transformations, leveraging the reactivity of the dihydropyran moiety and the carbamate functional group. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for scalability in industrial settings. Notably, the compound's structural versatility allows for further derivatization, making it a valuable scaffold for the development of novel therapeutic agents.
In terms of biological activity, preliminary investigations suggest that derivatives of tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate exhibit promising pharmacological properties. These include potential anti-inflammatory and anticancer effects, as evidenced by in vitro and in vivo studies. Researchers have identified specific molecular targets, such as kinases and proteases, that interact with these derivatives, paving the way for targeted drug design. The compound's ability to modulate these targets underscores its relevance in precision medicine.
Furthermore, the application of tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate in medicinal chemistry extends to its role as a protecting group in peptide synthesis. Its stability under various reaction conditions and ease of removal make it an attractive choice for complex molecular assemblies. Recent publications have highlighted its use in the synthesis of peptide-based therapeutics, further expanding its utility in the pharmaceutical industry.
In conclusion, tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate (CAS: 2023169-83-5) represents a versatile and valuable compound in chemical biology and drug discovery. Ongoing research continues to uncover its potential, with a focus on optimizing synthetic methodologies and exploring new biological applications. As the field advances, this compound is expected to play a pivotal role in the development of next-generation therapeutics.
2023169-83-5 (tert-butyl N-[2-(3,4-dihydro-2H-pyran-5-yl)-2-oxoethyl]-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)